Cas no 6195-80-8 (2-{[3-(1,3-benzodioxol-5-yl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-ethyl-N-(3-methylphenyl)acetamide)

• Product Name: 2-{[3-(1,3-benzodioxol-5-yl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-ethyl-N-(3-methylphenyl)acetamide
• CAS No: 6195-80-8
• MF: C₂₆H₂₃N₃O₄S
• MW: 473.543524980545
• CID: 1632928
• PubChem ID: 5202265
• Update Time: 2025-04-21

2-{[3-(1,3-benzodioxol-5-yl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-ethyl-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(1,3-benzodioxol-5-yl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-ethyl-N-(3-methylphenyl)acetamide
• 2-[3-(1,3-benzodioxol-5-yl)-4-oxoquinazolin-2-yl]sulfanyl-N-ethyl-N-(3-methylphenyl)acetamide
• 6195-80-8
• SR-01000557813
• 2-{[3-(2H-1,3-BENZODIOXOL-5-YL)-4-OXO-3,4-DIHYDROQUINAZOLIN-2-YL]SULFANYL}-N-ETHYL-N-(3-METHYLPHENYL)ACETAMIDE
• AKOS002086466
• DTXSID00409599
• Oprea1_435535
• SR-01000557813-1

• Inchi： 1S/C26H23N3O4S/c1-3-28(18-8-6-7-17(2)13-18)24(30)15-34-26-27-21-10-5-4-9-20(21)25(31)29(26)19-11-12-22-23(14-19)33-16-32-22/h4-14H,3,15-16H2,1-2H3
• InChI Key： IJOIKXKFAMYOBG-UHFFFAOYSA-N
• SMILES： S(CC(N(CC)C1C=CC=C(C)C=1)=O)C1=NC2C=CC=CC=2C(N1C1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 473.14109
• Monoisotopic Mass: 473.140927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.7
• XLogP3: 5

Experimental Properties

• Density: 1.33
• Boiling Point: 676.1°C at 760 mmHg
• Flash Point: 362.7°C
• Refractive Index: 1.67
• PSA: 71.44